Cas no 2387466-02-4 ((E)-N-(1-methyl-1H-1,3-benzodiazol-5-yl)methylidenehydroxylamine)
(E)-N-(1-methyl-1H-1,3-benzodiazol-5-yl)methylidenehydroxylamine Chemical and Physical Properties
Names and Identifiers
-
- (NE)-N-[(1-methylbenzimidazol-5-yl)methylidene]hydroxylamine
- 2387466-02-4
- (E)-N-[(1-methyl-1H-1,3-benzodiazol-5-yl)methylidene]hydroxylamine
- EN300-1653644
- (E)-N-(1-methyl-1H-1,3-benzodiazol-5-yl)methylidenehydroxylamine
-
- Inchi: 1S/C9H9N3O/c1-12-6-10-8-4-7(5-11-13)2-3-9(8)12/h2-6,13H,1H3/b11-5+
- InChI Key: IOQSIYIRIXGPNI-VZUCSPMQSA-N
- SMILES: O/N=C/C1C=CC2=C(C=1)N=CN2C
Computed Properties
- Exact Mass: 175.074561919g/mol
- Monoisotopic Mass: 175.074561919g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 13
- Rotatable Bond Count: 1
- Complexity: 207
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 1
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.2
- Topological Polar Surface Area: 50.4Ų
(E)-N-(1-methyl-1H-1,3-benzodiazol-5-yl)methylidenehydroxylamine Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-1653644-0.05g |
(E)-N-[(1-methyl-1H-1,3-benzodiazol-5-yl)methylidene]hydroxylamine |
2387466-02-4 | 95% | 0.05g |
$252.0 | 2023-06-04 | |
| Enamine | EN300-1653644-0.1g |
(E)-N-[(1-methyl-1H-1,3-benzodiazol-5-yl)methylidene]hydroxylamine |
2387466-02-4 | 95% | 0.1g |
$376.0 | 2023-06-04 | |
| Enamine | EN300-1653644-0.25g |
(E)-N-[(1-methyl-1H-1,3-benzodiazol-5-yl)methylidene]hydroxylamine |
2387466-02-4 | 95% | 0.25g |
$538.0 | 2023-06-04 | |
| Enamine | EN300-1653644-0.5g |
(E)-N-[(1-methyl-1H-1,3-benzodiazol-5-yl)methylidene]hydroxylamine |
2387466-02-4 | 95% | 0.5g |
$847.0 | 2023-06-04 | |
| Enamine | EN300-1653644-1.0g |
(E)-N-[(1-methyl-1H-1,3-benzodiazol-5-yl)methylidene]hydroxylamine |
2387466-02-4 | 95% | 1g |
$1086.0 | 2023-06-04 | |
| Enamine | EN300-1653644-2.5g |
(E)-N-[(1-methyl-1H-1,3-benzodiazol-5-yl)methylidene]hydroxylamine |
2387466-02-4 | 95% | 2.5g |
$2127.0 | 2023-06-04 | |
| Enamine | EN300-1653644-5.0g |
(E)-N-[(1-methyl-1H-1,3-benzodiazol-5-yl)methylidene]hydroxylamine |
2387466-02-4 | 95% | 5g |
$3147.0 | 2023-06-04 | |
| Enamine | EN300-1653644-10.0g |
(E)-N-[(1-methyl-1H-1,3-benzodiazol-5-yl)methylidene]hydroxylamine |
2387466-02-4 | 95% | 10g |
$4667.0 | 2023-06-04 | |
| Aaron | AR0290NN-50mg |
(E)-N-[(1-methyl-1H-1,3-benzodiazol-5-yl)methylidene]hydroxylamine |
2387466-02-4 | 95% | 50mg |
$372.00 | 2023-12-15 | |
| Aaron | AR0290NN-100mg |
(E)-N-[(1-methyl-1H-1,3-benzodiazol-5-yl)methylidene]hydroxylamine |
2387466-02-4 | 95% | 100mg |
$542.00 | 2023-12-15 |
(E)-N-(1-methyl-1H-1,3-benzodiazol-5-yl)methylidenehydroxylamine Related Literature
-
Mei-Yu Xu,Ya-Ting Wang,Qing-Ling Ni,Zi-Hao Zhang,Guang-Ming Liang,Liu-Cheng Gui Dalton Trans., 2016,45, 4993-4997
-
Benjamin Gabriel Poulson,Kacper Szczepski,Joanna Izabela Lachowicz,Lukasz Jaremko,Abdul-Hamid Emwas,Mariusz Jaremko RSC Adv., 2020,10, 215-227
-
Sandip Gangadhar Balwe,Yeon Tae Jeong Org. Biomol. Chem., 2018,16, 1287-1296
-
Yang Chen,Di Zhou,Zheyi Meng,Jin Zhai Chem. Commun., 2016,52, 10020-10023
Additional information on (E)-N-(1-methyl-1H-1,3-benzodiazol-5-yl)methylidenehydroxylamine
Comprehensive Overview of (E)-N-(1-methyl-1H-1,3-benzodiazol-5-yl)methylidenehydroxylamine (CAS No. 2387466-02-4)
The compound (E)-N-(1-methyl-1H-1,3-benzodiazol-5-yl)methylidenehydroxylamine (CAS No. 2387466-02-4) is a specialized organic molecule that has garnered significant interest in the fields of medicinal chemistry and drug discovery. With its unique benzodiazole core and hydroxylamine functional group, this compound exhibits potential applications in the development of novel therapeutic agents. Researchers are particularly intrigued by its molecular structure, which combines aromaticity with reactive moieties, making it a promising candidate for further study.
In recent years, the demand for heterocyclic compounds like (E)-N-(1-methyl-1H-1,3-benzodiazol-5-yl)methylidenehydroxylamine has surged due to their versatility in pharmaceutical applications. The compound's CAS No. 2387466-02-4 is frequently searched in academic databases and chemical catalogs, reflecting its growing relevance. Its E-configuration and methylidenehydroxylamine group contribute to its stability and reactivity, which are critical for designing small-molecule inhibitors and biochemical probes.
One of the most discussed topics in modern chemistry is the role of benzodiazole derivatives in targeting enzyme inhibition and signal transduction pathways. The (E)-N-(1-methyl-1H-1,3-benzodiazol-5-yl)methylidenehydroxylamine structure aligns with this trend, as its nitrogen-rich framework can interact with biological targets. This has led to increased interest in its synthetic routes and structure-activity relationships, which are often explored in peer-reviewed journals and patent filings.
From an industrial perspective, the compound's scalable synthesis and purification methods are hot topics among chemists. Optimizing these processes is essential for ensuring consistent quality and yield, particularly for high-throughput screening applications. Additionally, the solubility and stability of CAS No. 2387466-02-4 under various conditions are frequently studied to enhance its utility in drug formulation.
Environmental and green chemistry considerations are also driving research into (E)-N-(1-methyl-1H-1,3-benzodiazol-5-yl)methylidenehydroxylamine. Scientists are investigating eco-friendly synthesis techniques, such as catalytic methods and solvent-free reactions, to minimize waste and energy consumption. These efforts align with global sustainability goals and address the growing demand for green pharmaceuticals.
In summary, (E)-N-(1-methyl-1H-1,3-benzodiazol-5-yl)methylidenehydroxylamine (CAS No. 2387466-02-4) represents a fascinating area of research with broad implications for medicinal chemistry, drug development, and sustainable synthesis. Its unique properties and potential applications make it a compound worth watching in the coming years.
2387466-02-4 ((E)-N-(1-methyl-1H-1,3-benzodiazol-5-yl)methylidenehydroxylamine) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)